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Compound of Interest

Compound Name: 2-Methylhexacosane

Cat. No.: B075612 Get Quote

Providing critical safety information and clear disposal procedures to ensure a safe and

compliant laboratory environment.

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to maintaining a safe and efficient laboratory.

This guide provides essential safety information and detailed disposal procedures for 2-
Methylhexacosane, a saturated hydrocarbon used in various research applications.

Key Safety and Physical Properties
While 2-Methylhexacosane is not classified as a hazardous substance according to the

Globally Harmonized System (GHS), adhering to standard laboratory safety protocols is

essential.[1] Below is a summary of its key characteristics.
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Property Value Source

Chemical Formula C₂₇H₅₆ PubChem

CAS Number 1561-02-0 Cayman Chemical[1]

GHS Classification Not classified as hazardous Cayman Chemical[1]

Physical State Solid PubChem

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 Cayman Chemical[1]

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0 Cayman Chemical[1]

First Aid: Inhalation
Supply fresh air; consult a

doctor in case of complaints.
Cayman Chemical[1]

First Aid: Skin Contact
Generally does not irritate the

skin.
Cayman Chemical[1]

First Aid: Eye Contact
Rinse opened eye for several

minutes under running water.
Cayman Chemical[1]

First Aid: Ingestion
If symptoms persist, consult a

doctor.
Cayman Chemical[1]

Experimental Protocols: Standard Disposal
Procedure for Non-Hazardous Waste
The disposal of 2-Methylhexacosane should follow the general protocols for non-hazardous

chemical waste established by your institution's Environmental Health & Safety (EHS)

department. The following is a standard methodology for such disposal.

Materials:

Appropriate Personal Protective Equipment (PPE): laboratory coat, safety glasses, and

gloves.

Waste container compatible with solid chemical waste.

Hazardous waste label or non-hazardous waste label, as required by your institution.
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Access to the facility's waste management guidelines.

Procedure:

Consult Institutional Guidelines: Before beginning, review your organization's specific

procedures for non-hazardous chemical waste disposal. These guidelines will provide

detailed instructions on container types, labeling, and pickup schedules.

Wear Appropriate PPE: At a minimum, wear a lab coat, safety glasses, and suitable gloves to

prevent accidental contact.

Containerize the Waste:

Place the 2-Methylhexacosane waste into a designated, chemically compatible container.

The original container is often a suitable choice.

Ensure the container is in good condition, free from cracks or leaks, and has a secure lid.

Label the Container:

Affix a waste label to the container.

Clearly write the full chemical name ("2-Methylhexacosane") and any other required

information, such as the quantity and date. Do not use abbreviations.

Store for Pickup:

Store the labeled container in a designated waste accumulation area within your

laboratory.

Do not mix non-hazardous waste with hazardous waste streams.

Schedule Disposal:

Follow your institution's procedure to request a waste pickup from the EHS department or

their designated contractor.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 2-
Methylhexacosane and other non-hazardous laboratory chemicals.

Start: Chemical Waste for Disposal

Hazard Assessment

Disposal Pathway

Final Steps

Identify Waste:
2-Methylhexacosane

Consult Safety Data Sheet (SDS)

Is the chemical
classified as hazardous?

Follow Non-Hazardous
Waste Protocol

No

Follow Hazardous
Waste Protocol

Yes

Containerize and Label Waste

Store in Designated
Accumulation Area

Arrange for EHS Pickup

Disposal Complete

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b075612?utm_src=pdf-body
https://www.benchchem.com/product/b075612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for laboratory chemical disposal.

By adhering to these procedures and consulting institutional guidelines, laboratory

professionals can ensure the safe and compliant disposal of 2-Methylhexacosane,

contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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